(E)-6-(3-chlorostyryl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(E)-2-(3-chlorophenyl)ethenyl]-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11ClN4OS/c1-10-13(7-8-22-10)15-18-19-16-21(15)20-14(23-16)6-5-11-3-2-4-12(17)9-11/h2-9H,1H3/b6-5+
• InChI Key: MMBCJONRAWFYKQ-AATRIKPKSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)C=CC4=CC(=CC=C4)Cl
• Isomeric SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)/C=C/C4=CC(=CC=C4)Cl
• Molecular Formula: C16H11ClN4OS
• Molecular Weight: 342.8 g/mol

Description

(E)-6-(3-chlorostyryl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C16H11ClN4OS and its molecular weight is 342.8. The purity is usually 95%.
BenchChem offers high-quality (E)-6-(3-chlorostyryl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-6-(3-chlorostyryl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity

Compounds within the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole class have been synthesized through various methods and investigated for their bioactivity. For instance, a novel series of 3,6-disubstituted 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles were synthesized and showed significant inhibitory activity against E. coli methionine aminopeptidase (Ec MetAP1) (Yingjun Li et al., 2010). Another study focused on the synthesis of isoxazole substituted fused triazolo-thiadiazoles, indicating the versatility of this chemical class in generating novel compounds with potential biological activities (Krishnaiah Vaarla & R. R. Vedula, 2015).

Antimicrobial Activities

Several studies have reported the antimicrobial activities of triazolo[3,4-b][1,3,4]thiadiazole derivatives. For example, new series of 6-(aryl/heteryl)-3-(5-methyl-1-phenyl-1H-4-pyrazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles demonstrated marked inhibition of bacterial and fungal growth (C. Sanjeeva Reddy et al., 2010). Another study synthesized fluorinated 3,6-diaryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and screened them for anticancer activity, showcasing the potential of these compounds in developing anticancer drugs (D. Chowrasia et al., 2017).

Anticancer Activities

The anticancer activities of triazolo[3,4-b][1,3,4]thiadiazole derivatives have also been explored. A study investigating the in vitro antioxidant property of two triazolo-thiadiazoles revealed their potent antioxidant and anticancer activities, indicating their therapeutic potential against hepatocellular carcinoma (D. Sunil et al., 2010).